3-(2-Oxoazepan-1-yl)propanoic acid

• IUPAC Name: 3-(2-oxoazepan-1-yl)propanoic acid
• InChI: InChI=1S/C9H15NO3/c11-8-4-2-1-3-6-10(8)7-5-9(12)13/h1-7H2,(H,12,13)
• InChI Key: LVIWUACEPGXDSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CCC(=O)O
• Molecular Formula: C9H15NO3
• DSSTOX Substance ID: DTXSID90588403
• Molecular Weight: 185.22 g/mol
• CAS RN: 505026-81-3

Description

“3-(2-Oxoazepan-1-yl)propanoic acid” is a chemical compound with the CAS Number: 505026-81-3. It has a molecular weight of 185.22. The compound is solid in its physical form.

Molecular Structure Analysis

The empirical formula of “3-(2-Oxoazepan-1-yl)propanoic acid” is C9H15NO3. The SMILES string representation is O=C1N(CCCCC1)CCC(O)=O. The InChI code is 1S/C9H15NO3/c11-8-4-2-1-3-6-10(8)7-5-9(12)13/h1-7H2,(H,12,13).

Physical And Chemical Properties Analysis

“3-(2-Oxoazepan-1-yl)propanoic acid” is a solid substance. It has a molecular weight of 185.22. The compound’s storage temperature is room temperature.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• New Synthesis Approaches : Research has developed efficient synthesis methods for compounds related to "3-(2-Oxoazepan-1-yl)propanoic acid." For instance, a study detailed a simple synthesis method for N-substituted 1,3-oxazinan-2-ones, which are structurally related to "3-(2-Oxoazepan-1-yl)propanoic acid," highlighting the utility of such compounds in synthetic chemistry (Trifunović et al., 2010).
• Green Chemistry Applications : Another study presented a green one-pot synthesis method for N-alkyl-2-(2-oxoazepan-1-yl)-2-arylacetamide derivatives, emphasizing the importance of environmentally friendly synthesis routes in creating derivatives of complex cyclic compounds (Rasouli et al., 2012).

Medicinal Chemistry and Biological Applications

• Antibacterial and Antifungal Activities : Research on derivatives of related compounds has explored their potential as antibacterial and antifungal agents. For example, novel antifungal tripeptides were studied for their bioactivity, offering insights into the antimicrobial potential of complex cyclic compounds (Flores-Holguín et al., 2019).
• Toxicity Studies : Studies have also assessed the toxicity of synthesized compounds to ensure their safe use in various applications. For instance, the acute toxicity and cytotoxicity of fluorescent markers derived from industrial waste were evaluated, providing a foundation for understanding the safety profiles of similar complex compounds (Pelizaro et al., 2019).

Materials Science and Corrosion Inhibition

• Corrosion Inhibition : The development of amino acid-based imidazolium zwitterions as corrosion inhibitors for mild steel highlights the application of complex organic compounds in protecting metals against corrosion, suggesting potential utility in materials science and engineering (Srivastava et al., 2017).

Safety And Hazards

The compound has a GHS07 pictogram, with the signal word "Warning". It has hazard statements H319, and precautionary statements P305 + P351 + P338. It falls under the hazard classification Eye Irrit. 2. The storage class code is 13 - Non Combustible Solids. The flash point is not applicable.